Cas no 116384-53-3 (9-2-(Diethylphosphonomethoxy)ethyladenine)

• Product Name: 9-2-(Diethylphosphonomethoxy)ethyladenine
• CAS No: 116384-53-3
• MF: C₁₂H₂₀N₅O₄P
• MW: 329.292062759399
• MDL: MFCD07783825
• CID: 63221
• PubChem ID: 253659595
• Update Time: 2025-04-18

9-2-(Diethylphosphonomethoxy)ethyladenine Chemical and Physical Properties

Names and Identifiers

• Diethyl ((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)phosphonate
• 9-[2-(DIETHYLPHOSPHONOMETHOXY)ETHYL]ADENINE
• 9-[2-(Diethylphosphonomethoxy)ethyl]adenine(Diethyl PMEA)
• 9-[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]phosphonicaciddiethylester
• Diethyl [[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonate
• [[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic acid diethyl ester
• {[2-(6-AMINO-9H-PURIN-9-YL)ETHOXY]METHYL}PHOSPHONIC-ACID-DIETHYL-ESTER
• 9-[2-(Diethoxyphosphorylmethoxy)ethyl]adenine
• 9-[2-(diethoxyphosphorylmethoxy)ethyl]purin-6-amine
• Phosphonicacid, [[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diethyl ester (9CI)
• Adefovir Dipivoxil Impurity D
• Adefovir Dipivoxil Intermediate
• Adefovir Dipivoxil InterMediates
• [[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic acid diethyl ester(A3)
• PMEA diethyl ester
• diethyl{[2-(6-amino-9h-purin-9-yl)ethoxy]methyl}phosphonate
• Phosphonic acid,P-[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diethyl ester
• Diethyl[[2-(6-Amino-9H-purin-9-yl)e
• Diethyl-9-[2-(phosphonomethoxy)ethyl]adenine
• diethyl {[2-(6-amino-9H-purin-9-yl)ethoxy]methyl}phosphonate
• FT-0642832
• DTXSID90332903
• A803608
• AC-3498
• diethyl (2-(6-amino-9H-purin-9-yl)ethoxy)methylphosphonate
• SY053319
• T70112
• Diethyl P-((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)phosphonate
• Diethyl [[2-(6-Amino-9-purinyl)ethoxy]methyl]phosphonate
• SACBMARVYGBCAK-UHFFFAOYSA-N
• W-200895
• 116384-53-3
• BCP22949
• Diethyl((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)phosphonate
• MFCD07783825
• AS-73361
• D4256
• 9-[2-(diethylphosphonomethoxy)ethyl] adenine
• Phosphonic acid, P-[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diethyl ester
• SCHEMBL3302566
• CHEMBL55800
• CS-0441520
• AKOS015895099
• Adefovir-d4DiethylEster
• DIETHYL [2-(6-AMINOPURIN-9-YL)ETHOXY]METHYLPHOSPHONATE
• DB-041310
• 9-2-(Diethylphosphonomethoxy)ethyladenine

• MDL： MFCD07783825
• Inchi： 1S/C12H20N5O4P/c1-3-20-22(18,21-4-2)9-19-6-5-17-8-16-10-11(13)14-7-15-12(10)17/h7-8H,3-6,9H2,1-2H3,(H2,13,14,15)
• InChI Key： SACBMARVYGBCAK-UHFFFAOYSA-N
• SMILES： P(COCCN1C=NC2=C(N)N=CN=C12)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 329.12500
• Monoisotopic Mass: 329.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.45
• Melting Point: 134.0 to 138.0 deg-C
• Boiling Point: 531.1°C at 760 mmHg
• Flash Point: 275 ºC
• Refractive Index: 1.619
• PSA: 124.19000
• LogP: 2.22990

9-2-(Diethylphosphonomethoxy)ethyladenine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters